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Compound of Interest

Compound Name: TC-E 5005

Cat. No.: B1682945 Get Quote

Essential Safety and Handling of TC-E 5005
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling TC-E 5005, a potent and selective inhibitor of the multidrug

resistance-associated protein (MRP) used in cancer research and studies of drug transport.[1]

Adherence to these procedures is critical for minimizing risk and ensuring a safe laboratory

environment.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling TC-E
5005, based on standard laboratory safety protocols for hazardous chemicals.
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PPE Category Item Specification

Eye Protection Safety Glasses/Goggles Must be worn at all times.[2]

Face Shield
Recommended when there is

a risk of splashing.

Hand Protection Gloves
Nitrile or other chemically

resistant gloves.[2][3]

Body Protection Laboratory Coat
To be worn over personal

clothing.[2][3]

Respiratory Fume Hood
All handling should be done in

a fume hood.[4][5]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling TC-E 5005 is crucial for safety and experimental integrity.

Preparation:

Ensure a Safety Data Sheet (SDS) for TC-E 5005 is readily accessible.

Verify that the fume hood is functioning correctly.

Assemble all necessary materials and equipment before handling the compound.

Put on all required PPE as detailed in the table above.

Handling:

Conduct all weighing and solution preparation within the fume hood to avoid inhalation of

any dust or aerosols.[4][5]

Avoid direct contact with the skin and eyes. In case of contact, flush immediately with

copious amounts of water for at least 15 minutes and seek medical attention.[2][5]

Do not eat, drink, or smoke in the laboratory area where TC-E 5005 is handled.[3][4]
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Cleanup:

Decontaminate all surfaces and equipment that have come into contact with TC-E 5005
using an appropriate solvent and cleaning agent.

Wash hands thoroughly with soap and water after handling is complete.[3][4]

Disposal Plan
Proper disposal of TC-E 5005 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Chemical Waste:

Dispose of unused TC-E 5005 and any solutions containing the compound as hazardous

chemical waste.

Collect in a clearly labeled, sealed container.

Follow your institution's specific guidelines for hazardous waste disposal.

Contaminated Materials:

All disposable items that have come into contact with TC-E 5005, such as gloves, pipette

tips, and paper towels, should be collected in a designated hazardous waste bag.

Dispose of this bag according to your institution's hazardous waste procedures.

Experimental Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of TC-E 5005 in a

laboratory setting.
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Safe Handling Workflow for TC-E 5005

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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